1-Nitropyrene-4,5-oxide
1-Nitropyrene-4,5-oxide
Brand Name:
Vulcanchem
CAS No.:
105596-42-7
VCID:
VC0010050
InChI:
InChI=1S/C16H9NO3/c18-17(19)12-7-6-11-14-9(12)5-4-8-2-1-3-10(13(8)14)15-16(11)20-15/h1-7,15-16H/t15-,16+/m0/s1
SMILES:
C1=CC2=C3C(=C1)C4C(O4)C5=C3C(=C(C=C5)[N+](=O)[O-])C=C2
Molecular Formula:
C16H9NO3
Molecular Weight:
263.252
1-Nitropyrene-4,5-oxide
CAS No.: 105596-42-7
Cat. No.: VC0010050
Molecular Formula: C16H9NO3
Molecular Weight: 263.252
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 105596-42-7 |
|---|---|
| Molecular Formula | C16H9NO3 |
| Molecular Weight | 263.252 |
| IUPAC Name | (2S,4R)-8-nitro-3-oxapentacyclo[7.6.2.02,4.05,17.012,16]heptadeca-1(15),5(17),6,8,10,12(16),13-heptaene |
| Standard InChI | InChI=1S/C16H9NO3/c18-17(19)12-7-6-11-14-9(12)5-4-8-2-1-3-10(13(8)14)15-16(11)20-15/h1-7,15-16H/t15-,16+/m0/s1 |
| Standard InChI Key | HSGLBAJOUBFGPZ-JKSUJKDBSA-N |
| SMILES | C1=CC2=C3C(=C1)C4C(O4)C5=C3C(=C(C=C5)[N+](=O)[O-])C=C2 |
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